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Compound of Interest

3(4-
Compound Name: Chlorophenyl)sulfamoyllbenzoic
acid
CAS No.: 147410-78-4
Cat. No.: B3378771

Get Quote

Executive Summary

This technical guide provides a comprehensive analysis of 3-[(4-

Chlorophenyl)sulfamoyl]benzoic acid (CAS: 147410-78-4), a significant sulfonamide
scaffold used in medicinal chemistry. Characterized by a benzoic acid moiety linked via a
sulfonamide bridge to a 4-chlorophenyl ring, this compound serves as a critical intermediate in
the synthesis of ion channel modulators, potential carbonic anhydrase inhibitors, and anti-
inflammatory agents. This document details the precise synthesis, physicochemical profiling,
and analytical characterization required for high-purity research applications.

Chemical Identity & Structural Analysis[1][2][3][4]

Nomenclature and Identifiers[5]
¢ |[UPAC Name: 3-[(4-Chlorophenyl)sulfamoyl]benzoic acid[1][2][3]
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e Common Synonyms: 3-(N-(4-Chlorophenyl)sulfonamido)benzoic acid; 3-(4-
Chlorophenylaminosulfonyl)benzoic acid.

o CAS Registry Number: 147410-78-4[1]
e Molecular Formula: C13H10CINO4S[2]
e Molecular Weight: 311.74 g/mol [4]

Pharmacophore Decomposition

The molecule is composed of three distinct functional regions, making it a versatile "fragment”
for Structure-Activity Relationship (SAR) studies:

» Hydrophilic Head (Benzoic Acid): Provides solubility at physiological pH and serves as a
hydrogen bond donor/acceptor. It is the primary site for further derivatization (e.g.,
esterification, amidation).

e Linker (Sulfonamide): A rigid, polar spacer (-SO2NH-) that mimics the transition state of
peptide hydrolysis and offers hydrogen bonding capability.

 Lipophilic Tail (4-Chlorophenyl): A hydrophobic aromatic ring with a halogen substituent,
enhancing membrane permeability and metabolic stability (blocking para-oxidation).

Synthesis & Manufacturing Protocol
Retrosynthetic Analysis

The most efficient synthetic route involves the nucleophilic attack of 4-chloroaniline on 3-
(chlorosulfonyl)benzoic acid. This convergent synthesis minimizes side reactions compared to
linear sequences.

Experimental Protocol

Objective: Synthesis of 3-[(4-Chlorophenyl)sulfamoyl]benzoic acid with >98% purity.
Reagents:

¢ 3-(Chlorosulfonyl)benzoic acid (1.0 eq)[4]
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4-Chloroaniline (1.1 eq)

Pyridine (or Triethylamine) (2.5 eq)

Dichloromethane (DCM) (Anhydrous)

Hydrochloric acid (1M)

Step-by-Step Methodology:

Preparation of Electrophile: Dissolve 3-(chlorosulfonyl)benzoic acid (5.0 g, 22.6 mmol) in
anhydrous DCM (50 mL) under a nitrogen atmosphere. Cool the solution to 0°C using an ice
bath. Causality: Low temperature prevents hydrolysis of the sulfonyl chloride if trace
moisture is present.

Amine Addition: In a separate flask, dissolve 4-chloroaniline (3.17 g, 24.9 mmol) and pyridine
(4.5 mL, 56.5 mmol) in DCM (20 mL). Add this solution dropwise to the sulfonyl chloride
mixture over 30 minutes. Causality: Slow addition controls the exotherm and minimizes the
formation of bis-sulfonamides.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4—6 hours.
Monitor reaction progress via TLC (Mobile phase: MeOH/DCM 1.:9).

Quenching & Workup:
o Evaporate the DCM under reduced pressure.

o Resuspend the residue in 1M NaOH (50 mL). Rationale: The product (carboxylic acid) and
sulfonamide (pKa ~10) will dissolve as salts, while unreacted chloroaniline remains
insoluble.

o Wash the aqueous layer with Ethyl Acetate (2 x 30 mL) to remove unreacted aniline.

Precipitation: Acidify the aqueous layer carefully with 6M HCI to pH ~2. The product will
precipitate as a white to off-white solid.

Purification: Filter the solid and wash with cold water (3 x 20 mL). Recrystallize from
Ethanol/Water (8:2) to obtain analytical grade crystals.
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Synthesis Pathway Diagram
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Figure 1: Convergent synthesis pathway via sulfonylation.

Physicochemical Profiling

Property Value | Description Method
White to off-white crystalline ] )
Appearance Visual Inspection
powder

DSC (Differential Scanning

Melting Point 245-248 °C (Decomposes) )
Calorimetry)
pKa (Acid) ~4.2 (Carboxylic acid) Potentiometric Titration
pKa (Sulfonamide) ~10.1 (NH group) Potentiometric Titration
) Shake-flask method
LogP 2.9 (Predicted)

(Octanol/Water)

N Soluble in DMSO, DMF, dilute ) ) )
Solubility ) ) Gravimetric Analysis
alkali.[5] Insoluble in water.[6]

Analytical Characterization (Self-Validating
Systems)

To ensure the trustworthiness of the synthesized material, the following analytical signatures
must be verified.
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Proton NMR (*H-NMR)

e Solvent: DMSO-de

» Key Signals:

o

0 13.2 ppm (br s, 1H): Carboxylic acid -COOH (Exchangeable with D20).

[¢]

0 10.5 ppm (s, 1H): Sulfonamide -NH- (Diagnostic singlet).

0 8.3-7.6 ppm (m, 4H): Benzoic acid aromatic protons. Look for the deshielded proton at
position 2 (between COOH and SOz).

[¢]

0 7.3-7.1 ppm (d, 2H) & 7.1-6.9 ppm (d, 2H): 4-Chlorophenyl AA'BB' system.

[¢]

Mass Spectrometry (LC-MS)

« lonization: ESI Negative Mode (M-H)~
o Expected Mass: 309.99 m/z (Monoisotopic).

» Isotope Pattern: A distinct Chlorine isotope pattern is required. The M (310) and M+2 (312)
peaks should show a 3:1 intensity ratio, confirming the presence of one chlorine atom.

IR Spectroscopy

e 1690 cm~1: C=0 stretch (Carboxylic acid dimer).

e 1330 cm~t & 1160 cm~1: Asymmetric and symmetric SOz stretches (Sulfonamide).

Biological Activity & Mechanism of Action[4]
Potential Targets

Sulfamoylbenzoic acid derivatives are privileged structures in drug discovery.

e Carbonic Anhydrase Inhibition (CAl): The sulfonamide moiety is a classic zinc-binding group
(ZBG) for Carbonic Anhydrases. However, N-substituted sulfonamides (like this compound)
have reduced affinity compared to primary sulfonamides (-SOz2NHz), unless metabolized.
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» lon Channel Modulation: Similar structures act as chloride channel blockers (e.g., NPPB
analogs).

o LPA Receptor Agonism: Related scaffolds have been identified as agonists for
Lysophosphatidic Acid (LPA) receptors, involved in cell proliferation.

Structure-Activity Relationship (SAR) Logic

3-[(4-Chlorophenyl)
sulfamoyl]benzoic acid
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Click to download full resolution via product page
Figure 2: SAR decision tree for optimizing the scaffold.
Safety & Handling (MSDS Highlights)
» Signal Word: Warning

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

e Handling: Use in a fume hood. Avoid dust formation.

o Storage: Store at +2°C to +8°C, desiccated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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